Cas no 56984-35-1 (1,3-Benzenedicarboxylic acid, 4-bromo-, diethyl ester)

1,3-Benzenedicarboxylic acid, 4-bromo-, diethyl ester structure
56984-35-1 structure
Product Name:1,3-Benzenedicarboxylic acid, 4-bromo-, diethyl ester
CAS No:56984-35-1
MF:C12H13BrO4
MW:301.133223295212
CID:347024
PubChem ID:11524187
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 4-bromo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 4-bromo-, diethyl ester
    • diethyl 4-bromobenzene-1,3-dicarboxylate
    • 56984-35-1
    • DTXSID90468039
    • AMIIIXXHQPWVFM-UHFFFAOYSA-N
    • 4-bromoisophthalic acid diethyl ester
    • DIETHYL 4-BROMOISOPHTHALATE
    • SCHEMBL277473
    • AB69254
    • FT-0709685
    • 4-bromo-1,3-benzenedicarboxylic acid diethyl ester
    • Inchi: 1S/C12H13BrO4/c1-3-16-11(14)8-5-6-10(13)9(7-8)12(15)17-4-2/h5-7H,3-4H2,1-2H3
    • InChI Key: AMIIIXXHQPWVFM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)OCC)C=C1C(=O)OCC

Computed Properties

  • Exact Mass: 299.99969
  • Monoisotopic Mass: 299.99972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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